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Compound of Interest

Compound Name: Ethyl 3-amino-3-oxopropanoate

Cat. No.: B1267595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3-amino-3-oxopropanoate, also known as ethyl malonamate, is a versatile C3 synthon

widely employed in synthetic organic chemistry for the construction of a variety of heterocyclic

scaffolds. Its bifunctional nature, possessing both an amide and an ester group, allows for

facile cyclocondensation reactions with various electrophilic partners to yield substituted

pyridones and pyrimidines, which are key structural motifs in many biologically active

compounds and pharmaceutical agents.

These application notes provide detailed protocols for two common and efficient cyclization

reactions utilizing ethyl 3-amino-3-oxopropanoate: the synthesis of a substituted 4-hydroxy-2-

pyridone via a modified Guareschi-Thorpe reaction and the formation of a pyrimidinedione

through condensation with urea.

Key Cyclization Reactions
Synthesis of 4-Hydroxy-6-methyl-2-pyridone
This protocol describes the cyclocondensation of ethyl 3-amino-3-oxopropanoate with a β-

ketoester, specifically ethyl acetoacetate, to yield a substituted 4-hydroxy-2-pyridone. This

reaction is a variation of the classic Guareschi-Thorpe pyridine synthesis.

Reaction Scheme:
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Ethyl 3-amino-3-oxopropanoate + Ethyl Acetoacetate Base (e.g., NaOEt)
Ethanol, Reflux 4-Hydroxy-6-methyl-2-pyridone

Ethyl 3-amino-3-oxopropanoate + Urea Base (e.g., NaOEt)
Ethanol, Reflux 4,6-Dihydroxypyrimidine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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